Cas no 42904-05-2 (2-sulfanylcyclohexan-1-one)

2-Sulfanylcyclohexan-1-one is a cyclic ketone derivative featuring a sulfhydryl (-SH) group at the 2-position, making it a versatile intermediate in organic synthesis. Its structure allows for selective functionalization, particularly in the preparation of heterocyclic compounds and thiol-containing derivatives. The compound’s reactivity is advantageous in pharmaceutical and agrochemical research, where it serves as a precursor for sulfur-based bioactive molecules. Its stability under controlled conditions and compatibility with various reaction conditions enhance its utility in multi-step synthetic routes. The presence of both carbonyl and thiol functionalities enables diverse chemical transformations, including nucleophilic additions and condensation reactions, making it a valuable building block in fine chemical synthesis.
2-sulfanylcyclohexan-1-one structure
2-sulfanylcyclohexan-1-one structure
Product Name:2-sulfanylcyclohexan-1-one
CAS No:42904-05-2
MF:C6H10OS
MW:130.208000659943
MDL:MFCD24688336
CID:2638517
PubChem ID:12263090
Update Time:2025-06-08

2-sulfanylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-sulfanylcyclohexan-1-one
    • 2-mercaptocyclohexanone
    • 2-thiocyclohexanone
    • SCHEMBL822956
    • 42904-05-2
    • EN300-378762
    • MDL: MFCD24688336
    • Inchi: 1S/C6H10OS/c7-5-3-1-2-4-6(5)8/h6,8H,1-4H2
    • InChI Key: GSDIICCYVAIIOY-UHFFFAOYSA-N
    • SMILES: SC1C(CCCC1)=O

Computed Properties

  • Exact Mass: 130.04523611g/mol
  • Monoisotopic Mass: 130.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 18.1Ų

2-sulfanylcyclohexan-1-one Pricemore >>

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